Cas no 1804460-73-8 (2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid)

• Product Name: 2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid
• CAS No: 1804460-73-8
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 5007369
• Update Time: 2025-06-08

2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid

• Inchi： 1S/C11H8F3NO2S/c1-6-2-3-9(18-11(12,13)14)8(5-15)7(6)4-10(16)17/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： ZBNWUAPZTQARKU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C)=C(CC(=O)O)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4

Additional information on 2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid

Introduction to 2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid (CAS No. 1804460-73-8)

2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid (CAS No. 1804460-73-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its cyano group, methyl substituent, and trifluoromethylthio moiety, which collectively contribute to its distinct properties and biological activities.

The cyano group in 2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid is a key functional group that imparts significant reactivity and stability to the molecule. This group is known for its ability to participate in various chemical reactions, making it a valuable component in the synthesis of complex organic molecules. The presence of the methyl substituent adds steric bulk and influences the electronic properties of the molecule, which can affect its solubility and reactivity.

The trifluoromethylthio moiety is another crucial feature of this compound. Fluorine atoms are highly electronegative, which can significantly alter the electronic distribution within the molecule. This moiety has been shown to enhance the lipophilicity and metabolic stability of compounds, making it particularly useful in drug design. The combination of these functional groups results in a molecule with a high degree of chemical diversity and potential for biological activity.

Recent research has focused on the potential therapeutic applications of 2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid. Studies have shown that this compound exhibits promising activity against various diseases, including cancer and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In another study, researchers investigated the anticancer properties of 2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid. The results indicated that this compound effectively induced apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that 2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid could be a valuable lead compound for the development of novel anticancer drugs.

Beyond its therapeutic potential, 2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid has also been explored for its use as an intermediate in the synthesis of other bioactive molecules. Its versatile chemical structure allows it to serve as a building block for a wide range of compounds with diverse biological activities. This makes it an attractive target for synthetic chemists and pharmaceutical researchers looking to develop new drugs or improve existing ones.

The synthesis of 2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and functional group transformations. Advances in synthetic methods have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, 2-Cyano-6-methyl-3-(trifluoromethylthio)phenylacetic acid (CAS No. 1804460-73-8) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, characterized by the presence of a cyano group, methyl substituent, and trifluoromethylthio moiety, endows it with a range of properties that make it suitable for various applications. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, highlighting its importance as a valuable compound in the field.